Cas no 425400-59-5 (N-(4-chlorophenyl)-2-(2E)-4-oxo-2-(E)-2-(2E)-3-phenylprop-2-en-1-ylidenehydrazin-1-ylidene-1,3-thiazolidin-5-ylacetamide)

N-(4-chlorophenyl)-2-(2E)-4-oxo-2-(E)-2-(2E)-3-phenylprop-2-en-1-ylidenehydrazin-1-ylidene-1,3-thiazolidin-5-ylacetamide structure
425400-59-5 structure
Product Name:N-(4-chlorophenyl)-2-(2E)-4-oxo-2-(E)-2-(2E)-3-phenylprop-2-en-1-ylidenehydrazin-1-ylidene-1,3-thiazolidin-5-ylacetamide
CAS No:425400-59-5
MF:C20H17ClN4O2S
MW:412.892581701279
CID:6296504
PubChem ID:135599517
Update Time:2024-01-06

N-(4-chlorophenyl)-2-(2E)-4-oxo-2-(E)-2-(2E)-3-phenylprop-2-en-1-ylidenehydrazin-1-ylidene-1,3-thiazolidin-5-ylacetamide Chemical and Physical Properties

Names and Identifiers

    • N-(4-chlorophenyl)-2-(2E)-4-oxo-2-(E)-2-(2E)-3-phenylprop-2-en-1-ylidenehydrazin-1-ylidene-1,3-thiazolidin-5-ylacetamide
    • AKOS002237751
    • N-(4-chlorophenyl)-2-((E)-4-oxo-2-((E)-((E)-3-phenylallylidene)hydrazono)thiazolidin-5-yl)acetamide
    • 425400-59-5
    • N-(4-chlorophenyl)-2-[(2E)-4-oxo-2-[(E)-[(E)-3-phenylprop-2-enylidene]hydrazinylidene]-1,3-thiazolidin-5-yl]acetamide
    • AKOS016054611
    • F1277-0309
    • N-(4-CHLOROPHENYL)-2-[(2E)-4-OXO-2-[(E)-2-[(2E)-3-PHENYLPROP-2-EN-1-YLIDENE]HYDRAZIN-1-YLIDENE]-1,3-THIAZOLIDIN-5-YL]ACETAMIDE
    • Inchi: 1S/C20H17ClN4O2S/c21-15-8-10-16(11-9-15)23-18(26)13-17-19(27)24-20(28-17)25-22-12-4-7-14-5-2-1-3-6-14/h1-12,17H,13H2,(H,23,26)(H,24,25,27)/b7-4+,22-12+
    • InChI Key: YHABUFQCOSLQNU-XJLPLWBLSA-N
    • SMILES: ClC1C=CC(=CC=1)NC(CC1C(N/C(=N\N=C\C=C\C2C=CC=CC=2)/S1)=O)=O

Computed Properties

  • Exact Mass: 412.0760747g/mol
  • Monoisotopic Mass: 412.0760747g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 28
  • Rotatable Bond Count: 6
  • Complexity: 638
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 3
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.9
  • Topological Polar Surface Area: 108Ų

N-(4-chlorophenyl)-2-(2E)-4-oxo-2-(E)-2-(2E)-3-phenylprop-2-en-1-ylidenehydrazin-1-ylidene-1,3-thiazolidin-5-ylacetamide Pricemore >>

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